6-Chloro-2-hydroxymethylpyridine hydrochloride
Overview
Description
6-Chloro-2-hydroxymethylpyridine hydrochloride is a chemical compound with the CAS Number: 83782-89-2 . It has a molecular weight of 180.03 . The compound is a light yellow to yellow powder or crystals .
Molecular Structure Analysis
The IUPAC name for this compound is (6-chloro-2-pyridinyl)methanol hydrochloride . The InChI code for this compound is 1S/C6H6ClNO.ClH/c7-6-3-1-2-5(4-9)8-6;/h1-3,9H,4H2;1H .Physical And Chemical Properties Analysis
The compound has a melting point of 137-140°C . It is stored in an inert atmosphere at 2-8°C . The physical form of the compound is solid .Scientific Research Applications
Medicine
6-Chloro-2-hydroxymethylpyridine hydrochloride: is utilized in medicinal research due to its potential as a building block for pharmaceutical compounds. Its high solubility and stability under physiological conditions make it a candidate for drug synthesis and pharmacokinetic studies .
Agriculture
In agriculture, this compound could be explored for the development of novel agrochemicals. Its chlorinated pyridine structure may be useful in creating pesticides or herbicides with specific action mechanisms .
Material Science
Material scientists may investigate 6-Chloro-2-hydroxymethylpyridine hydrochloride for the synthesis of new polymeric materials. Its ability to act as a linker or modifier could lead to polymers with enhanced properties such as thermal stability or chemical resistance .
Environmental Science
Environmental scientists might find applications for this compound in the remediation of polluted sites. Its chemical structure could be beneficial in the adsorption or breakdown of environmental contaminants .
Biochemistry
In biochemistry, 6-Chloro-2-hydroxymethylpyridine hydrochloride can be used to study enzyme-substrate interactions, particularly in enzymes that interact with pyridine-based molecules. It could also serve as a precursor for biochemical probes .
Pharmacology
Pharmacological research can leverage this compound for the development of new therapeutic agents. Its molecular framework allows for the creation of analogs that can interact with various biological targets .
Analytical Chemistry
Analytical chemists may use 6-Chloro-2-hydroxymethylpyridine hydrochloride as a standard or reagent in chromatographic methods or spectroscopy to identify or quantify substances within complex mixtures .
Chemical Engineering
In chemical engineering, this compound’s reactivity and solubility profile make it suitable for process optimization studies, potentially improving the efficiency of chemical reactions on an industrial scale .
Safety and Hazards
properties
IUPAC Name |
(6-chloropyridin-2-yl)methanol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClNO.ClH/c7-6-3-1-2-5(4-9)8-6;/h1-3,9H,4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWYPNSMTFWTAIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)Cl)CO.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60516571 |
Source
|
| Record name | (6-Chloropyridin-2-yl)methanol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60516571 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-2-hydroxymethylpyridine hydrochloride | |
CAS RN |
83782-89-2 |
Source
|
| Record name | (6-Chloropyridin-2-yl)methanol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60516571 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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